3,4-dimethoxy-N-[3-(2-methoxyethyl)-6-methylsulfonyl-1,3-benzothiazol-2-ylidene]benzamide

• IUPAC Name: 3,4-dimethoxy-N-[3-(2-methoxyethyl)-6-methylsulfonyl-1,3-benzothiazol-2-ylidene]benzamide
• InChI: InChI=1S/C20H22N2O6S2/c1-26-10-9-22-15-7-6-14(30(4,24)25)12-18(15)29-20(22)21-19(23)13-5-8-16(27-2)17(11-13)28-3/h5-8,11-12H,9-10H2,1-4H3
• InChI Key: BKQYNWVBIYETME-UHFFFAOYSA-N
• Canonical SMILES: COCCN1C2=C(C=C(C=C2)S(=O)(=O)C)SC1=NC(=O)C3=CC(=C(C=C3)OC)OC
• Molecular Formula: C20H22N2O6S2
• Molecular Weight: 450.5 g/mol
• CAS No.: 864977-08-2

Description

3,4-dimethoxy-N-[3-(2-methoxyethyl)-6-methylsulfonyl-1,3-benzothiazol-2-ylidene]benzamide is a useful research compound. Its molecular formula is C20H22N2O6S2 and its molecular weight is 450.52. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Antipsychotic Agent Research

Research has indicated that certain benzamide compounds, which share structural similarities with 3,4-dimethoxy-N-[3-(2-methoxyethyl)-6-methylsulfonyl-1,3-benzothiazol-2-ylidene]benzamide, have potential as antipsychotic agents. Studies on these compounds have shown promising results in vitro and in vivo, indicating their suitability for further investigation in dopamine D-2 mediated responses and receptor binding studies (Högberg et al., 1990).

Synthesis and Systemic Exposure Improvement

Another study focused on synthesizing derivatives of benzamide compounds, aiming to improve systemic exposure in animal models. This research is significant in developing drugs with better bioavailability (Owton et al., 1995).

Anticancer Research

Benzamide derivatives have been synthesized and investigated for their pro-apoptotic and anticancer activities. These studies are crucial in exploring new therapeutic options for cancer treatment (Yılmaz et al., 2015).

Cardiac Electrophysiological Activity

Research on N-substituted imidazolylbenzamides, structurally related to benzamides, has shown significant cardiac electrophysiological activity. This makes them potential candidates for treating cardiac arrhythmias (Morgan et al., 1990).

Anti-Inflammatory and Analgesic Agents

Benzamides and related compounds have also been explored as anti-inflammatory and analgesic agents. Studies have shown that certain benzamide derivatives can be effective in reducing inflammation and pain, indicating their potential in pharmacological applications (Abu‐Hashem et al., 2020).

Sigma-2 Receptor Probes

Certain benzamide analogues have been studied as sigma-2 receptor probes. These studies are important for understanding the role of sigma-2 receptors in various physiological processes (Xu et al., 2005).

Antihyperglycemic Agents

Some benzamide derivatives have been synthesized and evaluated for their antidiabetic properties. This research is crucial in the search for new antidiabetic agents, particularly for the treatment of diabetes mellitus (Nomura et al., 1999).